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Introduction
(3-Chloro-2-hydroxypropyl)trimethylammonium chloride, commonly abbreviated as

CHPTAC, is a quaternary ammonium compound and a highly effective cationic etherifying

agent.[1] With the CAS Registry Number 3327-22-8, this compound is a pivotal chemical

intermediate primarily used to modify natural polymers such as starch, cellulose, and guar gum.

[1][2] The introduction of a permanent positive charge onto these polymer backbones imparts

valuable cationic properties, significantly enhancing their performance in a wide range of

industrial and research applications.[1]

Its primary applications are in the paper industry for producing cationic starch, which improves

paper strength and filler retention, and in the textile industry for modifying cellulose fibers to

enhance dye affinity and impart antistatic properties.[2][3] Further uses are found in water

treatment, personal care products, and the oil and gas industry.[2][3] This document provides a
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comprehensive technical overview of its chemical properties, synthesis, reaction mechanisms,

experimental protocols, and safety data.

Chemical and Physical Properties
CHPTAC is typically supplied as a colorless to light yellow aqueous solution, though it can exist

as a solid.[1][4] Its key physical and chemical properties are summarized below.

Property Value Source(s)

CAS Registry Number 3327-22-8 [5][6]

Molecular Formula C₆H₁₅Cl₂NO [1][5]

Molecular Weight 188.1 g/mol [5][7]

Appearance
Colorless to light yellow liquid;

or White solid powder
[1][5][7]

Form (Commercial)
Typically 60-69 wt. % solution

in H₂O
[8][9]

Density
1.154 g/mL at 25 °C (for 60%

solution); 1.2 g/cm³
[5][9]

Melting Point
180.5 °C to 210 °C

(decomposes) (for solid)
[4][7]

Flash Point 113 °C (235.4 °F) - closed cup [9]

Solubility
Miscible in water; Slightly

soluble in methanol
[5][10][11]

Refractive Index
n20/D 1.4541 (for 60%

solution)
[9][10]

Vapor Pressure < 0.001 Pa at 20 °C [4]

Log P (octanol/water) < -1.5 at 25 °C [4]

Synthesis and Reaction Mechanisms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://unilongindustry.com/nl/applications-of-chptac-cas-3327-22-8-in-cationic-starch-and-cellulose-modification/
https://www.echemi.com/sds/3-chloro-2-hydroxypropyltrimethylammoniumchloride-pid_Seven25802.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://commonchemistry.cas.org/detail?cas_rn=3327-22-8
https://unilongindustry.com/nl/applications-of-chptac-cas-3327-22-8-in-cationic-starch-and-cellulose-modification/
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.chemicalbook.com/msds/101396-91-2.htm
https://unilongindustry.com/nl/applications-of-chptac-cas-3327-22-8-in-cationic-starch-and-cellulose-modification/
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.chemicalbook.com/msds/101396-91-2.htm
https://www.semanticscholar.org/paper/Preparation-of-Chloride-Cui-yu/8ef55008261c9d06c8267807a0e8514c2b13e140
https://www.sigmaaldrich.com/US/en/product/aldrich/348287
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.sigmaaldrich.com/US/en/product/aldrich/348287
https://www.echemi.com/sds/3-chloro-2-hydroxypropyltrimethylammoniumchloride-pid_Seven25802.html
https://www.chemicalbook.com/msds/101396-91-2.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/348287
https://pubchem.ncbi.nlm.nih.gov/compound/Dextrosil
https://www.alfa-chemical.com/organic-chemistry/organic-building-blocks/cas-3327-22-8-3-chloro-2-hydroxypropyl.html
https://www.spectrumchemical.com/cas/3327-22-8
https://www.sigmaaldrich.com/US/en/product/aldrich/348287
https://www.alfa-chemical.com/organic-chemistry/organic-building-blocks/cas-3327-22-8-3-chloro-2-hydroxypropyl.html
https://www.echemi.com/sds/3-chloro-2-hydroxypropyltrimethylammoniumchloride-pid_Seven25802.html
https://www.echemi.com/sds/3-chloro-2-hydroxypropyltrimethylammoniumchloride-pid_Seven25802.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of CHPTAC
The most common industrial synthesis of CHPTAC involves the reaction of epichlorohydrin

(ECH) with trimethylamine or its salt, trimethylamine hydrochloride, in an aqueous solution.[12]

[13] The reaction is typically performed at controlled temperatures (e.g., 5-40 °C) and pH (e.g.,

7.5-9.5) to optimize yield and purity, which can exceed 97%.[8][13]

Reactants

Reaction Conditions

Epichlorohydrin (ECH)

Temp: 5-40 °C

(3-Chloro-2-hydroxypropyl)
trimethylammonium chloride

(CHPTAC Solution)

Trimethylamine Hydrochloride Water (Solvent)

Aqueous MediumpH: 7.5-9.5

Time: 1.5-5 hr
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Caption: General workflow for the synthesis of CHPTAC.

Mechanism of Cationization
CHPTAC serves as a potent etherifying agent for hydroxyl-containing substrates like cellulose

and starch. The process is a two-step reaction that occurs under alkaline conditions.[1][14]

Epoxidation: In the presence of a base (e.g., NaOH), CHPTAC undergoes an intramolecular

cyclization (dehydrochlorination) to form the highly reactive epoxide intermediate, 2,3-

epoxypropyl trimethyl ammonium chloride (EPTAC).[1][15]

Etherification: The newly formed EPTAC then reacts with the deprotonated hydroxyl groups

(alkoxides) of the polymer backbone. The epoxide ring opens, forming a stable ether linkage

and covalently bonding the quaternary ammonium moiety to the polymer.[14][15]

This reaction permanently introduces a positive charge onto the polymer, transforming it into a

cationic derivative.[1]

Step 1: Epoxidation Step 2: Etherification

CHPTAC
Cl-CH₂-CH(OH)-CH₂-N⁺(CH₃)₃

EPTAC (Reactive Intermediate)
CH₂(O)CH-CH₂-N⁺(CH₃)₃

- H₂O, - Cl⁻Base (OH⁻) EPTACReacts with Polymer

Polymer Substrate
(Starch/Cellulose)

R-OH

Cationic Polymer
R-O-CH₂-CH(OH)-CH₂-N⁺(CH₃)₃

Click to download full resolution via product page

Caption: Reaction mechanism for polymer cationization using CHPTAC.

Key Applications
The primary function of CHPTAC is to cationize polymers, leading to a variety of high-value

applications.
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Pulp and Paper Industry: The single largest application is the production of cationic starch.[2]

When added to pulp slurry, cationic starch adsorbs strongly onto negatively charged

cellulose fibers and fillers.[16] This leads to improved retention of fines and fillers, increased

paper strength (both wet and dry), and better drainage during sheet formation.[2] The degree

of substitution (DS), controlled by the CHPTAC-to-starch molar ratio, dictates the charge

density and performance.[2]

Textile Industry: CHPTAC is used to modify cellulose fibers like cotton, creating cationic

cellulose.[2][15] This treatment enhances the affinity for anionic reactive and direct dyes,

leading to more efficient, salt-free dyeing processes with improved color fastness.[2][17] The

modified fibers also exhibit desirable properties like softness and antistatic effects.[2]

Water Treatment: As a precursor, CHPTAC is used to synthesize cationic flocculants, such

as cationic polyacrylamide (CPAM), which are effective in municipal and industrial

wastewater treatment for sludge dewatering.[2][3] Additionally, cellulose modified with

CHPTAC has been shown to be an effective adsorbent for removing contaminants like Cr(VI)

from water.[15]

Oilfield and Personal Care: Cationic guar gum, produced using CHPTAC, is utilized in oilfield

applications for its properties as a clay stabilizer.[2][3] In personal care and cosmetics,

CHPTAC-modified polymers act as conditioning agents.[2]

Experimental Protocols
Protocol: Lab-Scale Synthesis of Cationic Cellulose
This protocol is adapted from methodologies for the cationization of cellulosic fibers.[15][18]

Alkalization: Suspend 5.0 g of cellulose fibers (e.g., hemp or cotton) in 50 mL of isopropanol

in a reaction vessel. Add 2.5 mL of 10 M Sodium Hydroxide (NaOH) solution to the mixture.

Stir for 30-60 minutes at 30 °C to produce alkali cellulose.

Etherification: While stirring, add 17.8 mL of CHPTAC solution (e.g., 60 wt. %) dropwise to

the vessel.[15] Increase the temperature to 40-60 °C and allow the reaction to proceed for 15

hours.[15][18]
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Neutralization: Stop the reaction by carefully adding 12.5 mL of 4 M Hydrochloric Acid (HCl)

to neutralize the excess alkali.[15]

Purification: Decant the reaction solution. Wash the resulting cationic cellulose fibers

extensively with deionized water until the pH of the wash solution is neutral and stable.

Drying: Dry the purified fibers in an oven at 45-50 °C to a constant weight. The final product

can be characterized by FTIR or elemental analysis to determine the degree of substitution.

[15]

Protocol: Analytical Quantification Workflow
For research and quality control, quantifying residual CHPTAC or its epoxide form (EPTAC) is

crucial. A sensitive method involves liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[19]
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Sample Preparation

Instrumental Analysis

Data Processing

1. Collect Sample
(e.g., Air filter, Water)

2. Solid-Liquid Extraction
(e.g., Sonication in solvent)

3. Filter Extract

4. Inject into LC System

5. HILIC Separation

6. Electrospray Ionization (ESI)

7. Tandem Mass Spec (MS/MS)
Detection

8. Quantify using
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for CHPTAC analysis via HILIC-LC-MS/MS.
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Safety and Toxicology
CHPTAC requires careful handling due to its potential health and environmental effects. It is

suspected of causing cancer and is harmful to aquatic life with long-lasting effects.[5][9][11]

Safety & Toxicology Profile Data Source(s)

GHS Pictogram GHS08 (Health Hazard) [9]

Signal Word Warning [9]

Hazard Statements

H351: Suspected of causing

cancer.H412: Harmful to

aquatic life with long lasting

effects.

[5][9]

Precautionary Statements
P202, P273, P280,

P308+P313, P405, P501
[9]

Acute Toxicity

Dermal LD50 (rat,

male/female): > 2000 mg/kg

bw

[4]

Irritation

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[11]

Personal Protective Equipment
Eyeshields, gloves, dust mask

type N95 (US)
[9]

Storage

Store in a dry, well-ventilated

place. Keep container tightly

sealed.

[10][11]

Incompatibilities Strong oxidizing agents [11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(3-Chloro-2-hydroxypropyl)trimethylammonium chloride
CAS number 3327-22-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-
trimethylammonium-chloride-cas-number-3327-22-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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